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Abstract

N-nitroso-ramipril is a nitrosamine drug substance-related impurity (NDSRI) of ramipril, an
angiotensin-converting enzyme (ACE) inhibitor.[1] The presence of nitrosamine impurities in
pharmaceutical products is a significant concern for regulatory agencies and manufacturers
due to their potential carcinogenic properties.[2] This technical guide provides a comprehensive
overview of the known chemical properties and stability of N-nitroso-ramipril, drawing from
publicly available data. It includes a summary of its physicochemical properties, a detailed
analytical methodology for its quantification, and a discussion on its stability, including a
proposed protocol for forced degradation studies. This document is intended to serve as a
resource for professionals involved in the research, development, and quality control of
ramipril-containing drug products.

Chemical Properties of N-Nitroso-Ramipril

N-nitroso-ramipril is formed from the secondary amine moiety present in the ramipril structure
through a reaction with nitrosating agents.[1][3] Understanding its chemical and physical
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properties is fundamental for developing appropriate analytical methods and control strategies.

Physicochemical Properties

A summary of the available physicochemical properties for N-nitroso-ramipril is presented in
Table 1. Much of the publicly available data is computed, with some experimental data provided
by commercial suppliers of reference standards.

Table 1: Physicochemical Properties of N-Nitroso-Ramipril

Property Value Source

(2S,3aS,6aS)-1-[(2S9)-2-
[[(2S)-1-ethoxy-1-0x0-4-
phenylbutan-2-yl]-

IUPAC Name nitrosoamino]propanoyl]-3,3a,4  [4]
,5,6,6a-hexahydro-2H-
cyclopenta[b]pyrrole-2-

carboxylic acid

Molecular Formula C23H31N306 [4]

Molecular Weight 445.5 g/mol [4]

CAS Number 3028194-80-8 [3]
Appearance Brown sticky solid Pharmaffiliates
Solubility Soluble in DMSO, Methanol Synchemia
XLogP3 (Computed) 4.1 [4]

Hydrogen Bond Donor Count

[4]
(Computed)

Hydrogen Bond Acceptor 8 4]
Count (Computed)

Formation and Stability of N-Nitroso-Ramipril
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The formation of N-nitroso-ramipril is a chemical process involving the nitrosation of the
secondary amine in the parent drug, ramipril. This can occur during the manufacturing process
of the drug substance or drug product, or during storage.[1]

Formation Pathway

The logical pathway for the formation of N-nitroso-ramipril is illustrated in the diagram below.

Ramipril Nitrosating Agent Acidic Conditions
(Secondary Amine Precursor) (e.g., Nitrous Acid, HNO2) (Catalyst)

N-Nitroso-Ramipril
(NDSRI)

Click to download full resolution via product page

Formation of N-Nitroso-Ramipril.

Stability Profile

Specific quantitative data from forced degradation studies on N-nitroso-ramipril are not widely
available in the public domain. Such studies are typically conducted by pharmaceutical
manufacturers as part of their drug development and regulatory submission processes.

However, studies on the stability of the parent drug, ramipril, indicate its susceptibility to
degradation under various stress conditions. A study on the solid-state stability of ramipril
showed that it is unstable at elevated temperatures and is also sensitive to humidity.[5] The
primary degradation products of ramipril were identified as ramiprilat and a diketopiperazine
derivative.[5] It is crucial to note that the stability of the parent drug does not directly predict the
stability of its nitrosamine impurity.

Ongoing stability studies of N-nitroso-ramipril stock solutions in methanol, stored at 2-8 °C,
have shown them to be stable for at least two months.[6]

Table 2: Summary of Stability Data for N-Nitroso-Ramipril (Qualitative)
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Condition Observation Source

Solution Stability (Methanol, 2-

Stable for at least two months [6]
8 °C)

Forced Degradation (Acid, » o
o Specific quantitative data not
Base, Oxidative, Thermal,

) publicly available.
Photolytic)

Experimental Protocols
Proposed Protocol for Forced Degradation Study of N-
Nitroso-Ramipril

The following is a proposed experimental protocol for conducting a forced degradation (stress
testing) study on N-nitroso-ramipril. This protocol is based on general principles outlined in
the International Council for Harmonisation (ICH) guidelines and information gathered on the
analysis of N-nitroso-ramipril. The objective of such a study is to generate potential
degradation products and to assess the intrinsic stability of the molecule.

3.1.1. Materials and Reagents

N-nitroso-ramipril reference standard
¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid (LC-MS grade)

e Hydrochloric acid (HCI), 0.1 N

e Sodium hydroxide (NaOH), 0.1 N

e Hydrogen peroxide (H202), 3%
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o Class A volumetric flasks and pipettes

3.1.2. Sample Preparation

Prepare a stock solution of N-nitroso-ramipril in methanol at a concentration of approximately
100 pg/mL.

3.1.3. Stress Conditions

For each condition, a separate aliquot of the stock solution is used. A control sample, protected
from stress, should be analyzed concurrently.

e Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 N HCI. Store at 60°C for 24
hours.

o Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 N NaOH. Store at 60°C for
24 hours.

o Oxidative Degradation: Mix equal volumes of the stock solution and 3% H202. Store at room
temperature for 24 hours.

o Thermal Degradation: Store an aliquot of the stock solution at 80°C for 48 hours.

o Photolytic Degradation: Expose an aliquot of the stock solution to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of
not less than 200 watt-hours/square meter (as per ICH Q1B). A control sample should be
wrapped in aluminum foil to protect it from light.

3.1.4. Sample Analysis

After the specified exposure times, cool the samples to room temperature. If necessary,
neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with the
mobile phase and analyze using a validated stability-indicating LC-MS/MS method, such as the
one described in Section 3.2.

3.1.5. Data Evaluation
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Calculate the percentage degradation of N-nitroso-ramipril in each stressed sample relative to
the control sample. Identify and characterize any significant degradation products.

Sample Preparation

Prepare N-Nitroso-Ramipril
Stock Solution (100 pg/mL in Methanol)

iorced Degradationi l

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic
(0.1 N HCI, 60°C) (0.1 N NaOH, 60°C) (3% H202, RT) (80°C) (ICH Q1B)

LC-MS/MS Analysis
Data Evaluation
(% Degradation, Impurity Profiling)

Click to download full resolution via product page

Workflow for Forced Degradation Study.

Analytical Method for Quantification of N-Nitroso-
Ramipril

A validated LC-MS/MS method for the determination of N-nitroso-ramipril in ramipril tablets
has been published by the Official Medicines Control Laboratory (OMCL) network.[6] The key
parameters of this method are summarized in Table 3 and the subsequent sections.

Table 3: LC-MS/MS Method Parameters for N-Nitroso-Ramipril Analysis
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Parameter Specification
Instrumentation Shimadzu HPLC + AB Sciex QTrap 5500
Column XTerra MS C18, 3.5 um, 3.0 x 100 mm (Waters)

Mobile Phase A

Water + 0.1% Formic Acid

Mobile Phase B

Acetonitrile/Water (95/5, v/v) + 0.1% Formic
Acid

Flow Rate 0.40 mL/min

Oven Temperature 40 °C

Injection Volume 5puL

lon Source Turbo Spray (Positive Polarity)
Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

446.15 -> 234.1 Da and 446.15 -> 156.1 Da

3.2.1. Preparation of Standard Solutions

e Stock Solution: Prepare a stock solution of N-nitroso-ramipril at a concentration of
approximately 100 pg/mL in methanol.

o Calibration and Spiking Solutions: Prepare a series of calibration standards by diluting the
stock solution with acetonitrile/water (80/20, v/v) to achieve concentrations ranging from
approximately 0.08 ng/mL to 8.0 ng/mL.

3.2.2. Sample Preparation (for Ramipril Tablets)

o Weigh approximately 50 mg of a homogenized sample of the finished product into a plastic
centrifuge tube.

e Add a suitable internal standard solution.

o Add an appropriate volume of extraction solvent (e.g., methanol or acetonitrile/water).
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« Vortex and centrifuge the sample.

« Dilute the supernatant to a suitable concentration for analysis.

Sample Preparation

Weigh Homogenized
Tablet Sample

¢

Add Internal
Standard

:

Add Extraction
Solvent

l

Vortex & Centrifuge

:

Dilute Supernatant

Inject into
LC-MS/MS System

Chromatographic
Separation

MRM Detection

Quantification vs.
Calibration Curve
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Analytical Workflow for N-Nitroso-Ramipril.

Conclusion

N-nitroso-ramipril is a critical impurity to monitor in ramipril drug products. While some of its
fundamental chemical properties are known, there is a lack of publicly available data regarding
its stability under forced degradation conditions. The information and protocols provided in this
guide are intended to assist researchers and drug development professionals in understanding
the current state of knowledge and in designing further studies to ensure the quality and safety
of ramipril-containing medicines. The provided LC-MS/MS method offers a robust starting point
for the quantification of this impurity, and the proposed forced degradation protocol outlines a
systematic approach to evaluating its stability. Further research into the degradation pathways
of N-nitroso-ramipril would be beneficial for developing effective mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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